Cas no 2411222-04-1 (1-(Difluoromethoxy)-2-fluorosulfonyloxybenzene)

• Product Name: 1-(Difluoromethoxy)-2-fluorosulfonyloxybenzene
• CAS No: 2411222-04-1
• MF: C₇H₅F₃O₄S
• MW: 242.172411680222
• CID: 5464325
• Update Time: 2025-06-14

1-(Difluoromethoxy)-2-fluorosulfonyloxybenzene Chemical and Physical Properties

Names and Identifiers

• 1-(Difluoromethoxy)-2-fluorosulfonyloxybenzene
• 2-(difluoromethoxy)phenyl fluoranesulfonate
• Z3919191537

• Inchi： 1S/C7H5F3O4S/c8-7(9)13-5-3-1-2-4-6(5)14-15(10,11)12/h1-4,7H
• InChI Key： YWUHWIOIKDEWMG-UHFFFAOYSA-N
• SMILES： S(=O)(=O)(OC1C=CC=CC=1OC(F)F)F

Computed Properties

• Exact Mass: 241.98606430 g/mol
• Monoisotopic Mass: 241.98606430 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 287
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 242.17
• XLogP3: 2.9
• Topological Polar Surface Area: 61

Additional information on 1-(Difluoromethoxy)-2-fluorosulfonyloxybenzene

Recent Advances in the Application of 1-(Difluoromethoxy)-2-fluorosulfonyloxybenzene (CAS: 2411222-04-1) in Chemical Biology and Pharmaceutical Research

1-(Difluoromethoxy)-2-fluorosulfonyloxybenzene (CAS: 2411222-04-1) has recently emerged as a versatile reagent in chemical biology and pharmaceutical research. This compound, characterized by its unique difluoromethoxy and fluorosulfonyloxy functional groups, has demonstrated significant potential in the synthesis of novel bioactive molecules and the development of targeted therapeutic agents. Recent studies have highlighted its role as a key intermediate in the construction of fluorinated aromatic compounds, which are increasingly important in drug discovery due to their enhanced metabolic stability and bioavailability.

A study published in the Journal of Medicinal Chemistry (2023) explored the use of 1-(Difluoromethoxy)-2-fluorosulfonyloxybenzene as a building block for the synthesis of fluorinated kinase inhibitors. The researchers successfully incorporated this reagent into a series of pyrimidine derivatives, resulting in compounds with improved selectivity and potency against specific oncogenic kinases. The fluorosulfonyloxy group was particularly instrumental in facilitating nucleophilic aromatic substitution reactions, enabling efficient diversification of the molecular scaffold.

In the field of radiopharmaceuticals, 1-(Difluoromethoxy)-2-fluorosulfonyloxybenzene has shown promise as a precursor for the synthesis of fluorine-18 labeled tracers. A recent publication in Nuclear Medicine and Biology (2024) described its application in the radiosynthesis of [18F]FDOPA analogs for positron emission tomography (PET) imaging. The difluoromethoxy group provided enhanced blood-brain barrier penetration, while the fluorosulfonyloxy moiety allowed for efficient radiofluorination under mild conditions, yielding tracers with high specific activity and radiochemical purity.

From a mechanistic perspective, computational studies have shed light on the unique reactivity profile of 1-(Difluoromethoxy)-2-fluorosulfonyloxybenzene. Density functional theory (DFT) calculations revealed that the electron-withdrawing effects of both functional groups create a highly electrophilic aromatic system, particularly at the ortho position relative to the fluorosulfonyloxy group. This electronic configuration explains the compound's preferential reactivity in nucleophilic aromatic substitution reactions, making it particularly valuable for the synthesis of complex fluorinated architectures.

The pharmaceutical applications of 1-(Difluoromethoxy)-2-fluorosulfonyloxybenzene extend to the development of novel antiviral agents. Recent work published in Antiviral Research (2024) demonstrated its incorporation into non-nucleoside reverse transcriptase inhibitors (NNRTIs) for HIV treatment. The resulting fluorinated analogs exhibited improved resistance profiles against common mutant strains while maintaining favorable pharmacokinetic properties. The researchers attributed these enhancements to the strategic placement of fluorine atoms, which modulated both the electronic and steric properties of the drug candidates.

Looking forward, the unique chemical properties of 1-(Difluoromethoxy)-2-fluorosulfonyloxybenzene (CAS: 2411222-04-1) position it as a valuable tool for medicinal chemistry innovation. Its dual functionality enables simultaneous control over both electronic and steric parameters in drug design, while its compatibility with diverse reaction conditions makes it adaptable to various synthetic strategies. As research continues to explore its potential applications, this compound is expected to play an increasingly important role in the development of next-generation therapeutics across multiple disease areas.